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Compound of Interest

Compound Name: A-1165442

Cat. No.: B10800525

For Immediate Reference by Laboratory Professionals

This document provides crucial safety protocols and comprehensive disposal procedures for
the compound A-1165442. The following guidelines are intended for researchers, scientists,
and drug development professionals to ensure the safe handling and disposal of this
substance, thereby minimizing environmental impact and maintaining a secure laboratory
environment.

I. Compound Identification and Properties

A-1165442 is a potent and selective TRPV1 antagonist. Its properties are summarized in the
table below.
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Property Value

(R)-1-(7-chloro-2,2-bis(fluoromethyl)chroman-4-
yI)-3-(3-methylisoquinolin-5-yl)urea

Chemical Name

Molecular Formula C22H20CIF2N302

Molecular Weight 431.86 g/mol

Appearance White to off-white solid powder
Solubility Soluble in DMSO (= 100 mg/mL)[1]

Powder: -20°C for 3 years; In solvent: -80°C for
Storage
2 years, -20°C for 1 year[1]

ll. Health and Safety Hazards

While a specific Safety Data Sheet (SDS) for A-1165442 is not publicly available, its chemical
structure as a urea-based, fluorinated organic compound suggests the following potential
hazards. All personnel handling this compound must adhere to strict safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves.

o Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to prevent inhalation of dust.

o Exposure: In case of contact with eyes or skin, flush immediately with copious amounts of
water. If inhaled, move to fresh air. If ingested, seek immediate medical attention.

lll. Disposal Procedures

The proper disposal of A-1165442 is critical and must be conducted in accordance with
institutional and local regulations. The following step-by-step process outlines the
recommended disposal plan.

Step 1: Hazardous Waste Determination
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The first step is to classify A-1165442 as a hazardous waste. Given its nature as a synthetic,
fluorinated organic compound, it should be treated as hazardous unless determined otherwise
by your institution's Environmental Health and Safety (EHS) department.

Step 2: Waste Segregation and Collection

» Solid Waste: Collect solid A-1165442 waste in a designated, properly labeled, and sealed
container.

e Liquid Waste: For solutions of A-1165442 (e.g., in DMSO), collect the liquid waste in a
separate, compatible, and clearly labeled container. Do not mix with other solvent waste
unless permitted by your EHS department.

Step 3: Labeling and Storage

All waste containers must be labeled with "Hazardous Waste," the full chemical name "A-
1165442," and the accumulation start date. Store the waste containers in a designated satellite
accumulation area away from incompatible materials.

Step 4: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. The likely disposal method for a fluorinated organic compound like A-
1165442 is high-temperature incineration by a licensed waste disposal facility.[2][3][4][5] This
method is effective for breaking the strong carbon-fluorine bonds present in such compounds.

[2][3][6]

IV. Experimental Protocols

Currently, detailed experimental protocols for the synthesis or use of A-1165442 are not
publicly available in a comprehensive format. Researchers should refer to the primary scientific
literature for specific methodologies.[7]

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of A-
1165442.
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Start: A-1165442 Waste @

Is it a solid or liquid waste?

Collect in a labeled solid waste container jill Collect in a labeled liquid waste container

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

EHS arranges for high-temperature incineration

End: Proper Disposal

Click to download full resolution via product page

Caption: A-1165442 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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